Cas no 81223-70-3 (1H-Indole-2-carboxylic acid, 6-acetyl-, methyl ester)

• Product name: 1H-Indole-2-carboxylic acid, 6-acetyl-, methyl ester
• CAS No: 81223-70-3
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 6642651

1H-Indole-2-carboxylic acid, 6-acetyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 6-acetyl-, methyl ester

• Inchi： 1S/C12H11NO3/c1-7(14)8-3-4-9-6-11(12(15)16-2)13-10(9)5-8/h3-6,13H,1-2H3
• InChI Key： YLPQNHXTNIRCRI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(C)=O)=C2)C=C1C(OC)=O

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• Melting Point: 205 °C(Solv: benzene (71-43-2))
• Boiling Point: 401.7±25.0 °C(Predicted)
• pka: 13.65±0.30(Predicted)